obelmycin H
obelmycin H
Brand Name:
Vulcanchem
CAS No.:
112720-41-9
VCID:
VC0056225
InChI:
InChI=1S/C28H33NO11/c1-5-28(38)9-14(32)18-21(27(28)40-15-8-11(29(3)4)22(33)10(2)39-15)26(37)20-19(25(18)36)23(34)16-12(30)6-7-13(31)17(16)24(20)35/h6-7,10-11,14-15,22,27,30-33,36-38H,5,8-9H2,1-4H3/t10-,11-,14+,15?,22+,27-,28-/m1/s1
SMILES:
CCC1(CC(C2=C(C3=C(C(=C2C1OC4CC(C(C(O4)C)O)N(C)C)O)C(=O)C5=C(C=CC(=C5C3=O)O)O)O)O)O
Molecular Formula:
C28H33NO11
Molecular Weight:
559.568
obelmycin H
CAS No.: 112720-41-9
Main Products
VCID: VC0056225
Molecular Formula: C28H33NO11
Molecular Weight: 559.568
| CAS No. | 112720-41-9 |
|---|---|
| Product Name | obelmycin H |
| Molecular Formula | C28H33NO11 |
| Molecular Weight | 559.568 |
| IUPAC Name | (7S,9R,10R)-10-[(4R,5R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-1,4,6,7,9,11-hexahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C28H33NO11/c1-5-28(38)9-14(32)18-21(27(28)40-15-8-11(29(3)4)22(33)10(2)39-15)26(37)20-19(25(18)36)23(34)16-12(30)6-7-13(31)17(16)24(20)35/h6-7,10-11,14-15,22,27,30-33,36-38H,5,8-9H2,1-4H3/t10-,11-,14+,15?,22+,27-,28-/m1/s1 |
| Standard InChIKey | CXCRIUPPLCQPTC-QKHVXUHFSA-N |
| SMILES | CCC1(CC(C2=C(C3=C(C(=C2C1OC4CC(C(C(O4)C)O)N(C)C)O)C(=O)C5=C(C=CC(=C5C3=O)O)O)O)O)O |
| Synonyms | obelmycin H |
| Last Modified | Aug 20 2021 |
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